Cas no 1427380-66-2 (1-(4-chloro-2-fluorophenyl)propan-1-ol)

• Product Name: 1-(4-chloro-2-fluorophenyl)propan-1-ol
• CAS No: 1427380-66-2
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 4599008
• PubChem ID: 63082434
• Update Time: 2025-06-12

1-(4-chloro-2-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)propan-1-ol

• Inchi： 1S/C9H10ClFO/c1-2-9(12)7-4-3-6(10)5-8(7)11/h3-5,9,12H,2H2,1H3
• InChI Key： YCJICBFLMMWAGY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1F)(O)CC

Computed Properties

• Exact Mass: 188.0404208g/mol
• Monoisotopic Mass: 188.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-chloro-2-fluorophenyl)propan-1-ol

Professional Introduction to 1-(4-chloro-2-fluorophenyl)propan-1-ol (CAS No. 1427380-66-2)

1-(4-chloro-2-fluorophenyl)propan-1-ol, with the chemical identifier CAS No. 1427380-66-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a propyl chain linked to a phenyl ring substituted with both chloro and fluoro groups, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry.

The molecular structure of 1-(4-chloro-2-fluorophenyl)propan-1-ol imparts distinct electronic and steric properties that make it a valuable scaffold for designing novel therapeutic agents. The presence of the chloro group at the para position relative to the fluoro substituent enhances the electrophilicity of the aromatic ring, facilitating various coupling reactions commonly employed in medicinal chemistry. This structural feature is particularly useful in constructing biaryl systems, which are prevalent in many biologically active molecules.

In recent years, there has been growing interest in leveraging fluorinated aromatic compounds for their improved metabolic stability and binding affinity. The fluorine atom in 1-(4-chloro-2-fluorophenyl)propan-1-ol contributes to these desirable properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has led to extensive research into its derivatives as potential candidates for treating various diseases, including oncological disorders and inflammatory conditions.

One of the most compelling aspects of 1-(4-chloro-2-fluorophenyl)propan-1-ol is its versatility as a building block in synthetic chemistry. The compound can undergo a variety of transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and functional group interconversions, enabling the synthesis of diverse pharmacophores. These synthetic pathways have been explored in several academic studies, demonstrating its utility in generating structurally complex molecules with tailored biological activities.

The pharmacological potential of derivatives of 1-(4-chloro-2-fluorophenyl)propan-1-ol has been investigated in multiple preclinical studies. Researchers have focused on its ability to modulate key biological targets such as kinases, G protein-coupled receptors (GPCRs), and ion channels. Notably, some derivatives have shown promising activity against cancer cell lines by inhibiting critical signaling pathways involved in tumor growth and metastasis. These findings underscore the importance of this compound as a lead molecule in drug development pipelines.

The synthesis of 1-(4-chloro-2-fluorophenyl)propan-1-ol itself presents an interesting challenge due to the need for precise regioselectivity during functionalization of the aromatic ring. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also open up new avenues for structural diversification.

The role of computational chemistry in optimizing derivatives of CAS No. 1427380-66-2 cannot be overstated. Molecular modeling studies have provided valuable insights into the interactions between this compound and biological targets, aiding in the rational design of more potent and selective drug candidates. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce reliance on trial-and-error approaches.

In conclusion, 1-(4-chloro-2-fluorophenyl)propan-1-ol represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural features, synthetic versatility, and pharmacological promise make it a cornerstone in modern drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in developing next-generation therapeutics that address unmet medical needs.